Cas no 42916-70-1 (1-(2-Chlorophenyl)pentan-1-one)

• Product Name: 1-(2-Chlorophenyl)pentan-1-one
• CAS No: 42916-70-1
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 2638539
• PubChem ID: 11275615
• Update Time: 2025-05-21

1-(2-Chlorophenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6680586
• 1-Pentanone,1-(2-chlorophenyl)-
• MFCD14533479
• 1-(2-Chlorophenyl)-1-pentanone
• 1-Pentanone, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)pentan-1-one
• 42916-70-1
• 1-(2-Chloro-phenyl)-pentan-1-one
• N13953
• AKOS011915001
• 1-(2-Chlorophenyl)pentan-1-one

• Inchi： 1S/C11H13ClO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3
• InChI Key： PGYGWMZFVGJTLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCC)=O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chlorophenyl)pentan-1-one

1-(2-Chlorophenyl)pentan-1-one (CAS 42916-70-1): Properties, Applications, and Market Insights

1-(2-Chlorophenyl)pentan-1-one (CAS 42916-70-1) is an organic compound belonging to the class of aromatic ketones. This compound features a chlorophenyl group attached to a pentanone backbone, making it a versatile intermediate in various chemical syntheses. Its molecular formula is C₁₁H₁₃ClO, and it is characterized by a distinct molecular structure that lends itself to multiple industrial and research applications.

The physical and chemical properties of 1-(2-Chlorophenyl)pentan-1-one make it a valuable compound in synthetic chemistry. It typically appears as a colorless to pale yellow liquid with a characteristic odor. The presence of the chlorine atom on the phenyl ring enhances its reactivity, particularly in electrophilic aromatic substitution reactions. Researchers often explore its solubility in organic solvents like ethanol, acetone, and dichloromethane, which is crucial for its application in laboratory settings.

One of the most common uses of 1-(2-Chlorophenyl)pentan-1-one is as a building block in the synthesis of more complex molecules. Its ketone functional group allows for further derivatization, making it a key intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it can serve as a precursor in the synthesis of heterocyclic compounds, which are widely used in drug development.

In recent years, the demand for 1-(2-Chlorophenyl)pentan-1-one has grown due to its role in green chemistry initiatives. Researchers are increasingly interested in sustainable synthesis methods, and this compound's versatility aligns well with these goals. Its potential applications in catalysis and material science have also sparked interest, particularly in the development of advanced polymers and nanomaterials.

The market trends for 1-(2-Chlorophenyl)pentan-1-one reflect its growing importance in the chemical industry. With the rise of custom synthesis and contract manufacturing, suppliers are focusing on high-purity grades to meet the needs of research laboratories and industrial applications. Additionally, the compound's compatibility with flow chemistry techniques has made it a subject of interest for companies investing in process optimization and scalable production.

For those working with 1-(2-Chlorophenyl)pentan-1-one, safety and handling are critical considerations. While it is not classified as a hazardous substance under most regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to chemical storage guidelines. Researchers should also be aware of its stability under various conditions to ensure optimal performance in experiments.

In conclusion, 1-(2-Chlorophenyl)pentan-1-one (CAS 42916-70-1) is a multifaceted compound with significant applications in modern chemistry. Its role as a synthetic intermediate, combined with its relevance in emerging technologies, ensures its continued importance in both academic and industrial settings. As the chemical industry evolves, this compound is likely to remain a key player in the development of innovative solutions across multiple sectors.